Cas no 912574-18-6 (Benzoic acid, 2-amino-5-ethynyl-4-(trifluoromethyl)-, methyl ester)

• Product Name: Benzoic acid, 2-amino-5-ethynyl-4-(trifluoromethyl)-, methyl ester
• CAS No: 912574-18-6
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 1962045
• Update Time: 2024-12-28

Benzoic acid, 2-amino-5-ethynyl-4-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-ethynyl-4-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C11H8F3NO2/c1-3-6-4-7(10(16)17-2)9(15)5-8(6)11(12,13)14/h1,4-5H,15H2,2H3
• InChI Key： RUNAYCOVDKHDHX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C#C)=C(C(F)(F)F)C=C1N

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 323.7±42.0 °C(Predicted)
• pka: 0.59±0.10(Predicted)